![molecular formula C19H14F3N3O3 B8209982 Ostarine(MK-2866)](/img/structure/B8209982.png)
Ostarine(MK-2866)
Overview
Description
Ostarine(MK-2866) is a useful research compound. Its molecular formula is C19H14F3N3O3 and its molecular weight is 393.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ostarine(MK-2866) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ostarine(MK-2866) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Toxicological Effects : Ostarine can cause cytolysis, rhabdomyolysis, and massive rhabdomyolysis in humans, indicating the potential risks associated with its use (Kintz et al., 2021).
Side Effects Comparison : Compared to anabolic androgenic steroids, Ostarine has fewer side effects (Turza et al., 2020).
Osteoporosis Treatment : It has a positive effect on early bone healing in ovariectomized rats, suggesting its potential as a therapy for osteoporosis (Komrakova et al., 2019).
Metabolic and Endocrine Effects : Ostarine significantly affects lipid metabolism and endocrine function in mature rat adipocytes (Leciejewska et al., 2019).
Bone Mineral Recovery : It aids in the recovery from bone mineral loss caused by stress in mice (Katsuyama et al., 2015).
Improvement in Osteoporotic Bone : Ostarine treatment improved structural properties like bone mineral density in postmenopausal osteoporotic bone (Hoffmann et al., 2019).
Drug Candidate Status : MK-2866 is a non-approved drug candidate for research purposes (Thevis et al., 2011).
Muscle Tissue Proliferation and Differentiation : It stimulates muscle tissue proliferation and differentiation via the androgen receptor (Leciejewska et al., 2022).
properties
IUPAC Name |
(2S)-3-(4-cyano-2,3,5,6-tetradeuteriophenoxy)-N-[4-cyano-3-(trifluoromethyl)phenyl]-2-hydroxy-2-methylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14F3N3O3/c1-18(27,11-28-15-6-2-12(9-23)3-7-15)17(26)25-14-5-4-13(10-24)16(8-14)19(20,21)22/h2-8,27H,11H2,1H3,(H,25,26)/t18-/m0/s1/i2D,3D,6D,7D | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNGVJMBLXIUVRD-MFLSZZEWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(COC1=CC=C(C=C1)C#N)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1C#N)[2H])[2H])OC[C@@](C)(C(=O)NC2=CC(=C(C=C2)C#N)C(F)(F)F)O)[2H] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14F3N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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